Cas no 414861-35-1 (Benzo[b]thiophene-6-ol, 2-(4-methylphenyl)-)

Benzo[b]thiophene-6-ol, 2-(4-methylphenyl)- structure
414861-35-1 structure
Product Name:Benzo[b]thiophene-6-ol, 2-(4-methylphenyl)-
CAS No:414861-35-1
MF:C15H12OS
MW:240.320182800293
CID:3978482
PubChem ID:10933614
Update Time:2025-04-22

Benzo[b]thiophene-6-ol, 2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-6-ol, 2-(4-methylphenyl)-
    • benzthiophene compound, 2
    • SCHEMBL3139631
    • 2-(4-methylphenyl)-1-benzothiophen-6-ol
    • DB-104807
    • BDBM20627
    • 414861-35-1
    • CHEMBL31685
    • Inchi: 1S/C15H12OS/c1-10-2-4-11(5-3-10)14-8-12-6-7-13(16)9-15(12)17-14/h2-9,16H,1H3
    • InChI Key: GLGSXNORTCZYDV-UHFFFAOYSA-N
    • SMILES: S1C2C=C(C=CC=2C=C1C1C=CC(C)=CC=1)O

Computed Properties

  • Exact Mass: 240.06088618Da
  • Monoisotopic Mass: 240.06088618Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 48.5Ų

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